2-{1-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine

• IUPAC Name: 1-methylsulfonyl-5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C12H17N3O2S/c1-18(16,17)15-7-5-10-8-14(9-11(10)15)12-4-2-3-6-13-12/h2-4,6,10-11H,5,7-9H2,1H3
• InChI Key: SCMOOXOCLWAXET-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2C1CN(C2)C3=CC=CC=N3
• Molecular Formula: C12H17N3O2S
• Molecular Weight: 267.35 g/mol

Description

Pyrrole is a nitrogen-containing heterocyclic compound that is widely known for its diverse biological and medicinal importance. It is a biologically active scaffold that possesses a diverse nature of activities. Pyridine is a six-membered aromatic heterocycle with an electronic structure similar to benzene.

Synthesis Analysis

The synthesis of pyrrole-containing compounds often involves the Paal–Knorr reaction. This reaction allows the synthesis of N-substituted pyrroles under mild reaction conditions.

Molecular Structure Analysis

In pyridine, the five carbons and single nitrogen are all sp2 hybridized. All six of these atoms have a p orbital perpendicular to the plane of the ring and each contains one pi electron which allows the ring to be fully conjugated.

Chemical Reactions Analysis

Pyrrole-containing compounds have been found to exhibit a variety of biological activities, including antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more.

Mechanism of Action

The mechanism of action of pyrrole-containing compounds is diverse and depends on the specific compound. Some pyrrole and pyrrolidine analogs are known to inhibit reverse transcriptase in case of human immune deficiency virus type 1 (HIV-1) and cellular DNA polymerases protein kinases.

Future Directions

The future directions of research into pyrrole-containing compounds are likely to continue to explore this skeleton to its maximum potential against several diseases or disorders.